1-(2-Fluorobenzyl)piperazine

• IUPAC Name: 1-[(2-fluorophenyl)methyl]piperazine
• InChI: InChI=1S/C11H15FN2/c12-11-4-2-1-3-10(11)9-14-7-5-13-6-8-14/h1-4,13H,5-9H2
• InChI Key: IGVNZJBYRPULAI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=CC=CC=C2F
• Molecular Formula: C11H15FN2
• DSSTOX Substance ID: DTXSID00963040
• Molecular Weight: 194.25 g/mol
• CAS RN: 435345-41-8, 89292-78-4

Description

1-(2-Fluorobenzyl)piperazine is an organic compound with the molecular formula C11H15FN2. It has an average mass of 194.249 Da and a monoisotopic mass of 194.121933 Da. It is a colorless to light yellow liquid.

Synthesis Analysis

The synthesis of this compound involves several raw materials including alpha-Chloro-o-fluorotoluene, Sodium chloride, Toluene, Piperazine, Hydrochloric acid, and Sodium hydroxide. Recent developments in the synthesis of piperazine derivatives have been reported, including the cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound has been established by employing 1H NMR, 13C NMR, and mass spectral analysis.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the sources, it’s worth noting that piperazine compounds, in general, are used in a variety of chemical reactions due to their unique structure and properties.

Physical And Chemical Properties Analysis

This compound is a colorless to light yellow liquid. It has a molecular weight of 194.25.

Scientific Research Applications

Radioligand Development for Brain Imaging

1-(2-Fluorobenzyl)piperazine derivatives have been explored in the development of novel radioligands. These compounds demonstrate potential for brain imaging, particularly in the study of σ1 receptors. A study by (He et al., 2017) highlighted a derivative with low lipophilicity and high selectivity, showing promising results in biodistribution studies in mice and PET/MRI imaging in rats.

Structural Analysis and Chemical Synthesis

Research into the structural characteristics of this compound and its derivatives has contributed to the field of chemical synthesis. For instance, the work of (Zhang et al., 2011) and (Jian, 2011) provides insights into the molecular conformation and synthesis processes of related compounds.

Potential in Neurotransmitter Receptor Study

Several studies have synthesized this compound derivatives to investigate their binding affinity to neurotransmitter receptors like dopamine receptors. Research by (Fang-wei, 2013) demonstrated the potential of these compounds as ligands for dopamine receptors, suggesting a utility in studying neurotransmission and potentially developing therapeutics.

Research on Serotonergic Neurotransmission

This compound derivatives have been used in the study of serotonergic neurotransmission. (Plenevaux et al., 2000) discussed a specific derivative used as a 5-HT1A antagonist in PET studies, contributing to a deeper understanding of serotonin-related brain functions.

Targeting Melanotic Tumors

Research has explored the use of this compound derivatives in targeting melanotic tumors. (Taylor et al., 2013) synthesized a novel compound for melanoma imaging, showing the potential of these derivatives in oncology.

Safety and Hazards

1-(2-Fluorobenzyl)piperazine is harmful to aquatic life with long-lasting effects. It is advised to avoid release to the environment and dispose of contents/container to an approved waste disposal plant. In case of contact with skin or eyes, or if inhaled or swallowed, immediate medical attention is required.